Cas no 2090468-90-7 (2,1-Benzisothiazole-1(3H)-acetic acid, 4-bromo-3-oxo-)

• Product Name: 2,1-Benzisothiazole-1(3H)-acetic acid, 4-bromo-3-oxo-
• CAS No: 2090468-90-7
• MF: C₉H₆BrNO₃S
• MW: 288.11784029007
• CID: 5267357
• Update Time: 2025-05-21

2,1-Benzisothiazole-1(3H)-acetic acid, 4-bromo-3-oxo- Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisothiazole-1(3H)-acetic acid, 4-bromo-3-oxo-

• Inchi： 1S/C9H6BrNO3S/c10-5-2-1-3-6-8(5)9(14)15-11(6)4-7(12)13/h1-3H,4H2,(H,12,13)
• InChI Key： ZBXNSZZCQRFPGL-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)C2=C(C(Br)=CC=C2)C(=O)S1

Additional information on 2,1-Benzisothiazole-1(3H)-acetic acid, 4-bromo-3-oxo-

Compound CAS No 2090468-90-7: 2,1-Benzisothiazole-1(3H)-acetic Acid, 4-Bromo-3-Oxo-

The compound with CAS number 2090468-90-7, commonly referred to as 2,1-Benzisothiazole-1(3H)-acetic acid, 4-bromo-3-oxo-, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is notable for its unique structural features and potential applications in drug development and advanced materials synthesis.

Structural Overview: The molecule's structure consists of a benzisothiazole ring system fused with an acetic acid moiety, featuring a bromine substituent at the 4-position and a ketone group at the 3-position. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable building block in organic synthesis.

Synthesis and Characterization: Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound through multi-step processes involving coupling reactions and oxidation techniques. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its structure and purity.

Biological Activity: Studies have demonstrated that this compound exhibits potent inhibitory activity against various enzymes, including kinases and proteases, making it a promising candidate for anti-cancer drug development. Preclinical trials have shown selective cytotoxicity towards cancer cells while sparing normal cells, highlighting its potential therapeutic value.

Materials Science Applications: Beyond its biological applications, this compound has found utility in the development of advanced polymers and optoelectronic materials. Its ability to form stable covalent networks has led to its use in creating high-performance materials for electronic devices.

Environmental Impact: Research into the environmental fate of this compound has revealed that it undergoes rapid degradation under aerobic conditions, minimizing its ecological footprint. This makes it a more sustainable choice compared to traditional synthetic compounds.

Safety Considerations: While handling this compound requires standard laboratory precautions due to its chemical reactivity, it does not pose significant risks when used in controlled environments. Proper storage and disposal practices are recommended to ensure safety and compliance with regulations.

In conclusion, the compound CAS No 2090468-90-7, or 2,1-Benzisothiazole-1(3H)-acetic acid, 4-bromo-3-oxo-, represents a versatile molecule with wide-ranging applications across multiple scientific disciplines. Its continued exploration promises to unlock new possibilities in drug discovery and material innovation.